Cas no 445-03-4 (2-Amino-5-chlorobenzotrifluoride)

• Product Name: 2-Amino-5-chlorobenzotrifluoride
• CAS No: 445-03-4
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• MDL: MFCD00007841
• CID: 37415
• PubChem ID: 67961
• Update Time: 2025-10-28

2-Amino-5-chlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)aniline
• 4-Chloro-alpha,alpha,alpha-trifluoro-o-toluidine
• 5-Chloro-2-Amino Benzotrifluoride
• 2-Amino-5-chlorobenzotrifluoride
• 1-amino-2-trifluoromethyl-4-chlorobenzene
• 4-chloro-2-trifluoromethyl-aniline
• 4-Chloro-2-trifluoromethylaniline
• 5-Chloro-2-amino
• 5-Chloro-2-aminobenz
• 5-chloro-2-aminotrifluoromethylbenzene
• FA-1-1
• Fast Scarlet Base VD
• Fast Scarlet Salt VD
• Fast Scarlet VD Salt
• Scarlet Salt NVD
• AC-13853
• BP-20463
• o-Toluidine, 4-chloro-.alpha.,.alpha.,.alpha.-trifluoro-
• 4-Chloro-2-trifluoromethyl-phenylamine
• EC 207-151-3
• FA1-1
• 2-Amino-5-chlorobenzo trifluoride
• EN300-20221
• 445-03-4
• 2-amino-5-chloro-trifluorotoluene
• AM20060251
• 4-Chloro-.alpha.,.alpha.,.alpha.-trifluoro-o-toluidine
• Benzenamine, 4-chloro-2-(trifluoromethyl)-
• C.I. Azoic Diazo Component 17
• 4-Chloro-a,a,a-trifluoro-o-toluidine
• Aniline, 4-chloro-2-trifluoromethyl-
• A1058
• 5-Chloro-2-aminobenzotrifluoride
• W-106192
• AKOS000119431
• C.I. 37055
• EINECS 207-151-3
• AC-10155
• FT-0611159
• NS00001746
• 2-Trifluoromethyl-4-chloroaniline
• SCHEMBL184916
• Diazo Fast Scarlet VD
• CS-W010616
• DTXSID6060000
• PS-8283
• 4-Chloro-2-(trifluoromethyl)aniline, 97%
• F0001-1211
• 5-Chloro-2-aminotrifluorotoluene
• MFCD00007841
• 4-chloro-2-trifluoromethyl aniline
• STL169031

• MDL： MFCD00007841
• Inchi： 1S/C7H5ClF3N/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H,12H2
• InChI Key： CVINWVPRKDIGLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)N
• BRN： 2366801

Computed Properties

• Exact Mass: 195.00600
• Monoisotopic Mass: 195.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.386 g/mL at 25 °C(lit.)
• Melting Point: 8.8 ºC
• Boiling Point: 77°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.507(lit.)
• PSA: 26.02000
• LogP: 3.52220
• Solubility: Insoluble in water, soluble in organic solvents

2-Amino-5-chlorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335,H373
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：2
• Hazard Category Code： 20/21/22-33-36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R41
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Amino-5-chlorobenzotrifluoride

Comprehensive Guide to 2-Amino-5-chlorobenzotrifluoride (CAS No. 445-03-4): Properties, Applications, and Industry Insights

2-Amino-5-chlorobenzotrifluoride (CAS No. 445-03-4) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative, featuring a trifluoromethyl group and chlorine substitution, has garnered significant attention due to its role as a key intermediate in synthesizing high-value compounds. With the growing demand for fluorinated chemicals in modern industries, understanding this compound's properties and applications becomes essential for researchers and manufacturers alike.

The molecular structure of 2-Amino-5-chlorobenzotrifluoride combines an amino group (-NH₂) at the 2-position and a chlorine atom at the 5-position of the benzene ring, along with a highly electronegative trifluoromethyl (-CF₃) group. This configuration imparts remarkable stability and reactivity, making it valuable for cross-coupling reactions and heterocyclic synthesis. Recent studies highlight its importance in developing pharmaceutical intermediates, particularly for drugs targeting central nervous system disorders and anti-inflammatory applications.

In the agrochemical sector, CAS 445-03-4 serves as a precursor for novel crop protection agents. The trifluoromethyl group enhances the bioavailability and metabolic stability of derived compounds, addressing the industry's need for environmentally persistent solutions with lower application rates. As sustainable agriculture gains momentum, researchers are exploring greener synthesis routes for this intermediate to reduce the environmental footprint of pesticide production.

The material science field has discovered innovative uses for 2-Amino-5-chlorobenzotrifluoride in advanced polymer systems. Its incorporation into fluorinated polyimides improves thermal stability and dielectric properties, crucial for electronics manufacturing. With the global push toward 5G technology and flexible electronics, this compound's role in developing high-performance materials continues to expand.

Analytical characterization of 445-03-4 typically involves GC-MS, HPLC, and ¹⁹F NMR spectroscopy to ensure purity and identify potential byproducts. Quality control measures are critical, as impurities can significantly impact downstream reactions. Modern laboratories employ quality-by-design (QbD) approaches to optimize synthesis parameters, reflecting the pharmaceutical industry's shift toward robust manufacturing processes.

Recent advancements in continuous flow chemistry have revolutionized the production of 2-Amino-5-chlorobenzotrifluoride, offering improved safety profiles and higher yields compared to batch processes. This aligns with the chemical industry's focus on process intensification and sustainable manufacturing. Companies investing in these technologies gain competitive advantages in supplying this intermediate to global markets.

Regulatory considerations for handling CAS 445-03-4 emphasize proper storage conditions to prevent degradation. While not classified as hazardous under standard conditions, appropriate laboratory practices should be maintained. The compound's stability under various pH conditions makes it suitable for diverse synthetic applications, though moisture-sensitive reactions may require anhydrous conditions.

Market analysis indicates steady growth in demand for 2-Amino-5-chlorobenzotrifluoride, particularly from Asian pharmaceutical manufacturers. The compound's pricing reflects the specialized nature of fluorinated intermediates, with supply chain dynamics influenced by raw material availability for trifluoromethylation reactions. Industry experts monitor fluorine chemistry trends to predict future applications and market needs.

Environmental fate studies of 445-03-4 demonstrate moderate biodegradability, prompting research into green chemistry alternatives for its synthesis. The development of catalytic trifluoromethylation methods using safer reagents represents an active area of investigation, addressing both economic and ecological concerns in specialty chemical production.

In conclusion, 2-Amino-5-chlorobenzotrifluoride (CAS No. 445-03-4) remains a compound of significant industrial importance, with applications spanning multiple high-growth sectors. Its unique chemical properties continue to enable innovations in drug development, agricultural science, and advanced materials. As synthetic methodologies evolve and new applications emerge, this fluorinated aromatic amine will likely maintain its position as a valuable building block in organic synthesis.